Cas no 1361486-27-2 (3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl)

3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl is a halogenated biphenyl derivative featuring a bromomethyl substituent at the 3' position and chlorine atoms at the 2, 3, 4, and 2' positions. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of functionalized biphenyls. The bromomethyl group enhances reactivity, enabling further derivatization, while the tetrachloro substitution pattern contributes to stability and controlled reactivity. Its well-defined structure makes it valuable for research in materials science, agrochemicals, and pharmaceuticals, where precise molecular modifications are required. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.
3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl structure
1361486-27-2 structure
Product Name:3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl
CAS No:1361486-27-2
MF:C13H7BrCl4
MW:384.910679101944
CID:4992770
Update Time:2025-05-21

3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl
    • Inchi: 1S/C13H7BrCl4/c14-6-7-2-1-3-8(11(7)16)9-4-5-10(15)13(18)12(9)17/h1-5H,6H2
    • InChI Key: GJHXPXUSJBCVPT-UHFFFAOYSA-N
    • SMILES: BrCC1=CC=CC(=C1Cl)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 276
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0

3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011009001-250mg
3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl
1361486-27-2 97%
250mg
484.80 USD 2021-07-05
Alichem
A011009001-500mg
3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl
1361486-27-2 97%
500mg
798.70 USD 2021-07-05
Alichem
A011009001-1g
3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl
1361486-27-2 97%
1g
1,504.90 USD 2021-07-05

Additional information on 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl

Introduction to 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl (CAS No. 1361486-27-2)

3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl (CAS No. 1361486-27-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific fields. This compound belongs to the class of polyhalogenated biphenyls and is characterized by the presence of multiple chlorine atoms and a bromomethyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it an intriguing subject for research.

The molecular formula of 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl is C13H7BrCl4, and its molecular weight is approximately 390.95 g/mol. The compound exhibits a high degree of symmetry and planarity, which are crucial factors in determining its reactivity and stability. The bromomethyl group is particularly noteworthy as it can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making this compound a valuable precursor in synthetic chemistry.

In the realm of environmental chemistry, the study of polyhalogenated biphenyls like 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl is essential due to their potential impact on ecosystems. These compounds can persist in the environment for extended periods and may bioaccumulate in living organisms. Recent research has focused on understanding the environmental fate and toxicological effects of such compounds to develop strategies for their safe handling and disposal.

In the field of materials science, 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl has shown promise as a building block for the synthesis of advanced materials with unique properties. For instance, its ability to form stable complexes with metal ions can be exploited to create novel coordination polymers or metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The pharmaceutical industry has also shown interest in compounds like 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl. The presence of multiple halogen atoms can influence the pharmacokinetic properties of drug molecules, such as their solubility and metabolic stability. Additionally, the bromomethyl group can serve as a reactive handle for further functionalization, allowing for the creation of drug candidates with improved efficacy or reduced side effects.

In terms of synthetic methods, the preparation of 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl typically involves multi-step processes that require careful control of reaction conditions. One common approach involves the bromination of a pre-functionalized biphenyl derivative followed by selective chlorination. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste generation and energy consumption.

The characterization of 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, single-crystal X-ray diffraction can be used to determine the precise three-dimensional arrangement of atoms within the molecule.

In conclusion, 3'-(Bromomethyl)-2,3,4,2'-tetrachlorobiphenyl (CAS No. 1361486-27-2) is a versatile compound with a wide range of potential applications in chemistry and related fields. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and practical applications. As research continues to advance our understanding of this compound's properties and behavior, it is likely to play an increasingly important role in various scientific disciplines.

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